molecular formula C15H13BrOS B8637740 Ethanone, 2-bromo-1-[4-(methylthio)phenyl]-2-phenyl- CAS No. 103089-98-1

Ethanone, 2-bromo-1-[4-(methylthio)phenyl]-2-phenyl-

Cat. No.: B8637740
CAS No.: 103089-98-1
M. Wt: 321.2 g/mol
InChI Key: VEWKGZMQJDVPJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethanone, 2-bromo-1-[4-(methylthio)phenyl]-2-phenyl- is a useful research compound. Its molecular formula is C15H13BrOS and its molecular weight is 321.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethanone, 2-bromo-1-[4-(methylthio)phenyl]-2-phenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethanone, 2-bromo-1-[4-(methylthio)phenyl]-2-phenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

103089-98-1

Molecular Formula

C15H13BrOS

Molecular Weight

321.2 g/mol

IUPAC Name

2-bromo-1-(4-methylsulfanylphenyl)-2-phenylethanone

InChI

InChI=1S/C15H13BrOS/c1-18-13-9-7-12(8-10-13)15(17)14(16)11-5-3-2-4-6-11/h2-10,14H,1H3

InChI Key

VEWKGZMQJDVPJS-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 30 g (0.12 mole) of 2-phenyl-1-(4-methylthiophenyl)ethanone in 45 ml of methylene chloride and 450 ml of ether was added dropwise a solution of 20.8 g (0.13 mole) of bromine in 65 ml of methylene chloride. The reaction mixture decolorized and became slightly exothermic. After stirring an additional 30 minutes, the reaction mixture was concentrated under vacuum. The crystalline product was collected by filtration and washed with hexane to give 36.3 g (91.5%) of 2-bromo-2-phenyl-1-(4-methylthiophenyl)ethanone as an off-white solid, m.p. 101°-103°.
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One
Name
Quantity
450 mL
Type
solvent
Reaction Step One
Quantity
20.8 g
Type
reactant
Reaction Step Two
Quantity
65 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.